N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide

• IUPAC Name: N-(3-chloro-2-piperidin-1-ylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C19H21ClN2O2/c1-24-15-10-8-14(9-11-15)19(23)21-17-7-5-6-16(20)18(17)22-12-3-2-4-13-22/h5-11H,2-4,12-13H2,1H3,(H,21,23)
• InChI Key: PBBPSYLYUJYXGO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C(=CC=C2)Cl)N3CCCCC3
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide, also known as ML-18, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the class of benzamide derivatives and is known to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide is not fully understood. However, studies have suggested that this compound may exert its anticancer effects by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide has been shown to exhibit a range of biochemical and physiological effects. Studies have suggested that this compound may have anti-inflammatory, analgesic, and antipsychotic properties. Additionally, N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide has been shown to exhibit neuroprotective effects and may have potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide in laboratory experiments is its high potency. This compound has been shown to exhibit potent anticancer properties, making it a valuable tool in cancer research. However, one of the limitations of using N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research involving N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide. One area of research involves the development of more potent analogs of this compound that may exhibit even greater anticancer properties. Additionally, research is needed to better understand the mechanism of action of N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide and to identify potential targets for this compound in the treatment of various diseases.
In conclusion, N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound exhibits a range of biochemical and physiological effects and has been shown to have potential use in the treatment of various diseases. Further research is needed to fully understand the potential of N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide and to identify new directions for its use in scientific research.

Synthesis Methods

The synthesis of N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide involves the reaction of 3-chloro-2-(1-piperidinyl)aniline with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions, and the resulting product is purified using column chromatography.

Scientific Research Applications

N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide has been extensively studied for its potential use in various scientific research applications. One of the major areas of research involving N-[3-chloro-2-(1-piperidinyl)phenyl]-4-methoxybenzamide is in the field of cancer research. This compound has been shown to exhibit anticancer properties and has been studied for its potential use in the treatment of various types of cancer.